Cas no 53369-85-0 (2,6-dimethyl-4-nitro-1-propyl-1H-benzimidazole)

• Product name: 2,6-dimethyl-4-nitro-1-propyl-1H-benzimidazole
• CAS No: 53369-85-0
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 938400
• PubChem ID: 338168

2,6-dimethyl-4-nitro-1-propyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-nitro-1-propyl-1H-benzimidazole
• 2,6-dimethyl-4-nitro-1-propylbenzimidazole
• 2,6-dimethyl-4-nitro-1-propyl-1H-benzoimidazole
• 2,6-Dimethyl-4-nitro-1-propyl-benzimidazol
• AC1L7N9W
• NSC359409
• NSC-359409
• DTXSID20320439
• 53369-85-0

• Inchi： InChI=1S/C12H15N3O2/c1-4-5-14-9(3)13-12-10(14)6-8(2)7-11(12)15(16)17/h6-7H,4-5H2,1-3H3
• InChI Key： BMNWYIZEDNAXCV-UHFFFAOYSA-N
• SMILES： CCCN1C(=NC2=C1C=C(C=C2[N+](=O)[O-])C)C

Computed Properties

• Exact Mass: 233.11655
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 60.96
• LogP: 3.49450